Cas no 57962-08-0 (Quinoline, 2-[2-[4-(phenylmethyl)-1-piperazinyl]ethyl]-)

• Product name: Quinoline, 2-[2-[4-(phenylmethyl)-1-piperazinyl]ethyl]-
• CAS No: 57962-08-0
• MF: C₂₂H₂₅N₃
• MW: 331.454005002975
• CID: 343645
• PubChem ID: 13422877

Quinoline, 2-[2-[4-(phenylmethyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-[2-[4-(phenylmethyl)-1-piperazinyl]ethyl]-
• 2-[2-(4-benzylpiperazin-1-yl)ethyl]quinoline
• 57962-08-0
• SCHEMBL11783728
• DTXSID60540351

• Inchi： InChI=1S/C22H25N3/c1-2-6-19(7-3-1)18-25-16-14-24(15-17-25)13-12-21-11-10-20-8-4-5-9-22(20)23-21/h1-11H,12-18H2
• InChI Key： OMGPTSGRKFIVNF-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(CCC3C=CC4C(=CC=CC=4)N=3)CC2)C=CC=CC=1

Computed Properties

• Exact Mass: 331.20505
• Monoisotopic Mass: 331.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37